Cas no 521074-81-7 (N-Ethyl-2-(4-piperidinyloxy)acetamide)

• Product Name: N-Ethyl-2-(4-piperidinyloxy)acetamide
• CAS No: 521074-81-7
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD08061052
• CID: 92929
• PubChem ID: 20298099
• Update Time: 2025-10-31

N-Ethyl-2-(4-piperidinyloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-2-(4-piperidinyloxy)acetamide
• N-ethyl-2-piperidin-4-yloxyacetamide
• N-ethyl-2-(4-piperidyloxy)acetamide
• N-ETHYL-2-(PIPERIDIN-4-YLOXY)ACETAMIDE
• AKOS009361530
• N-Ethyl-2-[(piperidin-4-yl)oxy]acetamide
• Acetamide, N-ethyl-2-(4-piperidinyloxy)-
• SCHEMBL5646755
• AM20100283
• A871068
• DTXSID30604797
• 521074-81-7
• SB41900
• CS-0331894
• AS-40623
• FT-0762220
• DB-030207

• MDL： MFCD08061052
• Inchi： 1S/C9H18N2O2/c1-2-11-9(12)7-13-8-3-5-10-6-4-8/h8,10H,2-7H2,1H3,(H,11,12)
• InChI Key： FICKGLKQSSSVOL-UHFFFAOYSA-N
• SMILES： O(CC(NCC)=O)C1CCNCC1

Computed Properties

• Exact Mass: 186.13700
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.1
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Color/Form: solid
• Density: 1.0±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 355.5±37.0 °C at 760 mmHg
• Flash Point: 168.8±26.5 °C
• Refractive Index: 1.481
• PSA: 50.36000
• LogP: 0.61080
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Ethyl-2-(4-piperidinyloxy)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-Ethyl-2-(4-piperidinyloxy)acetamide

Introduction to N-Ethyl-2-(4-piperidinyloxy)acetamide (CAS No. 521074-81-7)

N-Ethyl-2-(4-piperidinyloxy)acetamide, a compound with the chemical formula C₁₁H₁₇NO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a piperidine ring and an acetamide moiety. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The CAS No. 521074-81-7 of N-Ethyl-2-(4-piperidinyloxy)acetamide is a unique identifier that ensures precise classification and recognition within the scientific community. This numbering system is crucial for researchers to accurately reference and retrieve information about the compound. The N-Ethyl-2-(4-piperidinyloxy)acetamide itself has garnered attention due to its potential applications in drug development and medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in innovative ways. The piperidine ring in N-Ethyl-2-(4-piperidinyloxy)acetamide is known for its ability to enhance binding affinity and selectivity, making it a valuable scaffold for designing new drugs. This structural feature has been exploited in various research endeavors aimed at developing treatments for complex diseases.

One of the most compelling aspects of N-Ethyl-2-(4-piperidinyloxy)acetamide is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel pharmacophores that exhibit promising biological activities. For instance, derivatives of N-Ethyl-2-(4-piperidinyloxy)acetamide have shown potential in inhibiting certain enzymes and receptors involved in inflammatory pathways. These findings have opened up new avenues for therapeutic intervention.

The acetamide moiety in N-Ethyl-2-(4-piperidinyloxy)acetamide also contributes to its versatility, allowing for further functionalization and modification. This has enabled scientists to tailor the compound's properties to meet specific requirements for drug design. For example, modifications at the acetamide group can influence solubility, metabolic stability, and overall bioavailability, which are critical factors in drug development.

Recent studies have highlighted the importance of N-Ethyl-2-(4-piperidinyloxy)acetamide in the context of developing treatments for neurological disorders. The piperidine ring's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drugs. Additionally, the compound's interaction with neurotransmitter receptors has been explored as a potential strategy for managing conditions such as depression and anxiety.

In conclusion, N-Ethyl-2-(4-piperidinyloxy)acetamide (CAS No. 521074-81-7) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features, including the piperidine ring and acetamide moiety, make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.